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Solubility Data for Thenylchlor

The table below summarizes the available quantitative data on Thenylchlor's physicochemical properties.

Property Value Conditions / Notes

Water Solubility 11.0 mg
L⁻¹

At 20°C and pH 7; considered moderate [1].

Log P (Octanol-Water) 3.53 Indicates high lipophilicity [1].

Solubility in
Acetonitrile

≥ 100

μg/mL

Confirmed by its formulation as a solution for analytical

standards [2].

A key experimental study on pesticide extraction provides indirect, supportive data. Research on a

supercritical fluid extraction method for pesticides in wheat flour reported a recovery rate of 91.0% for

Thenylchlor [3]. This high recovery suggests that the chosen method (using supercritical CO₂ and

acetonitrile for elution) is effective, implying favorable solubility properties under those specific conditions.

Analytical Methods for Detection and Quantification
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While direct solubility protocols were not found, advanced analytical methods for detecting Thenylchlor in

complex matrices can inform experimental design. The following workflow outlines a generalized multi-

residue analysis approach applicable to various samples.

Extraction Method Options

Analysis Technique

Sample Preparation

Extraction

Clean-up & Purification QuEChERS Supercritical Fluid
Extraction (SFE) Acidified Acetonitrile

Instrumental Analysis

Data & Quantification LC-MS/MS GC-MS/MS

Click to download full resolution via product page

Generalized analytical workflow for pesticide residue analysis.

Sample Preparation: For solid samples like plants or food, pulverization is a critical first step. One
method uses a ball mill with 3-mm diameter beads at 30 Hz for a total of 20 minutes to create a fine,

homogeneous powder [4].
Extraction:

QuEChERS Method: A common approach uses acetonitrile as the extraction solvent. A
scaled-down version for liquid samples uses 400 μL of acetonitrile per 100 μL of sample with

partitioning salts like magnesium sulfate (MgSO₄) and sodium chloride (NaCl) [5].
Alternative Solvents: For hair analysis, 0.1% formic acid in acetonitrile has been used

effectively for a wide range of pesticides [4].
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Advanced Technique: Supercritical Fluid Extraction (SFE) using CO₂ can also be

employed, with extracted analytes trapped and then eluted with acetonitrile [3].
Clean-up: A common purification step uses dispersive Solid-Phase Extraction (d-SPE) with

Primary Secondary Amine (PSA) sorbent to remove interfering compounds like fatty acids and
organic acids from the extract [4].

Analysis: Detection and quantification are typically performed with LC-MS/MS (Liquid
Chromatography-Tandem Mass Spectrometry) or GC-MS/MS (Gas Chromatography-Tandem
Mass Spectrometry), which offer high sensitivity and selectivity for multiresidue analysis [4] [5] [3].

Suggestions for Further Research

The available data is a starting point, but a complete whitepaper requires more comprehensive information.

To fill these gaps, you could:

Consult Specialized Databases: Search for Thenylchlor in dedicated chemical databases like
SciFinder or Reaxys, which often contain more detailed physicochemical data from primary literature.

Review Manufacturer Data: Technical data sheets from manufacturers of Thenylchlor or its
analytical standards may contain unpublished solubility information.

Experimental Determination: If no data is found, consider determining the solubility profile
experimentally using validated methods like the shake-flask technique, followed by analysis with

HPLC or LC-MS.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Thenylchlor solubility in water and organic solvents]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b570348#thenylchlor-

solubility-in-water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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